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Compound of Interest

Compound Name: Furfuryl pentanoate

Cat. No.: B1582700 Get Quote

This guide provides a comprehensive technical overview of furfuryl pentanoate, a significant

ester in the flavor and fragrance industry. It is intended for researchers, scientists, and

professionals in drug development and chemical synthesis who require a detailed

understanding of this compound, from its fundamental properties to its practical synthesis. This

document emphasizes scientific integrity, providing not just procedural steps but also the

underlying chemical principles and rationale for experimental choices.

Introduction and Nomenclature
Furfuryl pentanoate, a fatty acid ester, is a colorless oily liquid recognized for its characteristic

sweet, fruity aroma with pineapple and apple nuances.[1] It is a key component in the

formulation of various flavors and fragrances, contributing to the sensory profile of a wide range

of consumer products.[2]

In scientific and commercial literature, furfuryl pentanoate is known by several synonyms, the

most common of which is furfuryl valerate.[3][4][5][6] This interchangeability arises from the

common name "valeric acid" for pentanoic acid. Other synonyms include furan-2-ylmethyl

pentanoate, 2-furfuryl pentanoate, and pentanoic acid, 2-furanylmethyl ester.[1][3][6][7][8] For

clarity and precision in a research and development context, adhering to the IUPAC name,

furan-2-ylmethyl pentanoate, is recommended.[3]

From a regulatory standpoint, furfuryl pentanoate is recognized as a flavoring agent by the

Joint FAO/WHO Expert Committee on Food Additives (JECFA) and the U.S. Food and Drug

Administration (FDA).[2][3][7] JECFA has established a group Acceptable Daily Intake (ADI) of
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0-0.5 mg/kg of body weight for furfuryl alcohol and related substances, including furfuryl
pentanoate, indicating its safety for consumption at current intake levels in food.[2][3][7][9]

Physicochemical Properties
A thorough understanding of the physicochemical properties of furfuryl pentanoate is

essential for its synthesis, purification, and application. The following table summarizes its key

properties.

Property Value Source

Molecular Formula C₁₀H₁₄O₃ [3][6][8]

Molecular Weight 182.22 g/mol [3][10]

CAS Number 36701-01-6 [3][4][5][6][8]

Appearance Colorless oily liquid [3]

Odor
Sweet, fruity, pineapple, apple,

tropical, cheesy
[1][11]

Boiling Point 82-83 °C at 1 mmHg [3][4][5]

Density 1.028 g/mL at 25 °C [4][5]

Refractive Index 1.460 at 20 °C [4]

Solubility
Insoluble in water; soluble in

ethanol and oils.
[3][12]

Flash Point 98 °C (208.4 °F) - closed cup [4]

Synthesis of Furfuryl Pentanoate: A Detailed
Protocol
The most common and industrially viable method for synthesizing furfuryl pentanoate is the

Fischer-Speier esterification. This reversible, acid-catalyzed reaction involves the condensation

of a carboxylic acid (pentanoic acid) with an alcohol (furfuryl alcohol).[4][5][11]
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Underlying Principles of Fischer Esterification
The Fischer esterification is an equilibrium-driven process. To achieve a high yield of the ester,

the equilibrium must be shifted towards the products. This is typically accomplished by:

Using an excess of one reactant: In this case, using an excess of the less expensive

reactant, which is often the alcohol (furfuryl alcohol), will drive the reaction forward according

to Le Châtelier's principle.[4][11]

Removal of water: Water is a byproduct of the reaction. Its continuous removal from the

reaction mixture will also shift the equilibrium to favor ester formation.[4][5][11] This can be

achieved by azeotropic distillation using a Dean-Stark apparatus.

The reaction is catalyzed by a strong acid, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic

acid (p-TsOH), which protonates the carbonyl oxygen of the carboxylic acid, making the

carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[5][11]

Chemical Reaction Diagram
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Caption: Fischer Esterification of Furfuryl Alcohol and Pentanoic Acid.

Experimental Protocol
This protocol details the synthesis of furfuryl pentanoate on a laboratory scale.

Materials:

Furfuryl alcohol (≥98%)

Pentanoic acid (≥99%)

Concentrated sulfuric acid (98%)

Toluene (anhydrous)
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Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Boiling chips

Equipment:

Round-bottom flask (250 mL)

Dean-Stark apparatus

Reflux condenser

Heating mantle with a magnetic stirrer

Separatory funnel (500 mL)

Erlenmeyer flasks

Rotary evaporator

Vacuum distillation apparatus

Procedure:

Reaction Setup:

To a 250 mL round-bottom flask equipped with a magnetic stir bar, add furfuryl alcohol

(e.g., 0.5 mol) and pentanoic acid (e.g., 0.4 mol, the limiting reagent).

Add anhydrous toluene (approximately 100 mL) to the flask. Toluene serves as the solvent

and the azeotroping agent to remove water.

Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2 mL) to the reaction

mixture while stirring. Caution: Sulfuric acid is highly corrosive. Handle with appropriate

personal protective equipment (PPE).
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Assemble the Dean-Stark apparatus and reflux condenser on top of the round-bottom

flask. Add a few boiling chips to ensure smooth boiling.

Reaction:

Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin

to distill and collect in the Dean-Stark trap. The lower aqueous layer will separate, while

the upper toluene layer will return to the reaction flask.

Continue the reflux for 2-4 hours, or until the theoretical amount of water has been

collected in the trap, indicating the completion of the reaction.

Work-up:

Allow the reaction mixture to cool to room temperature.

Transfer the mixture to a 500 mL separatory funnel.

Wash the organic layer sequentially with:

100 mL of water to remove the excess furfuryl alcohol and some of the acid.

100 mL of saturated sodium bicarbonate solution to neutralize the remaining sulfuric

acid and any unreacted pentanoic acid. Caution: Carbon dioxide gas will be evolved.

Vent the separatory funnel frequently.

100 mL of saturated sodium chloride solution (brine) to reduce the solubility of the

organic product in the aqueous layer.

Separate the organic layer and dry it over anhydrous magnesium sulfate.

Filter the drying agent and collect the organic solution.

Purification:

Remove the toluene solvent using a rotary evaporator.
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The crude furfuryl pentanoate is then purified by vacuum distillation. Given its boiling

point of 82-83 °C at 1 mmHg, distillation under reduced pressure is necessary to prevent

decomposition at higher temperatures.

Collect the fraction that distills at the expected boiling point and pressure.

Experimental Workflow Diagram
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Caption: Workflow for the Synthesis and Purification of Furfuryl Pentanoate.
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Alternative Synthesis Methods
While Fischer esterification is the most common method, other synthetic routes exist:

Transesterification: This method involves the reaction of an ester of pentanoic acid (e.g.,

methyl pentanoate) with furfuryl alcohol in the presence of an acid or base catalyst. This can

be advantageous when the carboxylic acid is not readily available or is sensitive to the

reaction conditions of Fischer esterification.

Enzymatic Synthesis: The use of lipases as biocatalysts for esterification is a greener and

more selective alternative.[12] Enzymes like Candida antarctica lipase B (CALB) can

catalyze the reaction under milder conditions, often with high selectivity, reducing the

formation of byproducts. This method is particularly valuable in the food and pharmaceutical

industries where sustainability and high purity are paramount.

Applications in Industry
The primary application of furfuryl pentanoate is in the flavor and fragrance industry.[4][5] Its

sweet and fruity aroma makes it a valuable component in creating a variety of flavor profiles,

including:

Fruity flavors: Enhancing pineapple, apple, and other tropical fruit notes in beverages,

confectionery, and baked goods.[1]

Complex aromas: Adding depth and character to perfumes, colognes, and other scented

products.

Beyond its sensory contributions, furfuryl pentanoate is also used in biochemical research

and as a starting material in the synthesis of other organic compounds.[10]

Safety and Handling
Furfuryl pentanoate is classified as a combustible liquid and should be handled with

appropriate care.[4] Standard laboratory safety practices, including the use of personal

protective equipment (eyeshields, gloves), are recommended.[4] It should be stored in a well-

ventilated place, away from heat and open flames.[5] As with any chemical, it is crucial to

consult the Safety Data Sheet (SDS) before handling.
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Conclusion
Furfuryl pentanoate, also known as furfuryl valerate, is a commercially significant ester with a

desirable fruity aroma. Its synthesis via Fischer esterification is a well-established and efficient

method, the success of which relies on understanding and controlling the reaction equilibrium.

The detailed protocol provided in this guide offers a practical framework for its laboratory-scale

preparation. As the demand for natural and nature-identical flavor and fragrance compounds

continues to grow, a thorough understanding of the synthesis and properties of molecules like

furfuryl pentanoate is essential for innovation in the chemical and consumer product

industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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furfuryl-valerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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